Cas no 2287273-87-2 (1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287273-87-2
• MF: C₁₂H₁₂FI
• MW: 302.126559257507
• CID: 6547835
• PubChem ID: 137942281
• Update Time: 2025-06-10

1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• 2287273-87-2
• EN300-6761090

• Inchi： 1S/C12H12FI/c1-8-3-2-4-9(13)10(8)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key： NVKORGZXZZFVIB-UHFFFAOYSA-N
• SMILES： IC12CC(C3C(=CC=CC=3C)F)(C1)C2

Computed Properties

• Exact Mass: 301.99678g/mol
• Monoisotopic Mass: 301.99678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane

Introduction to 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2287273-87-2)

The compound 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane, identified by the CAS registry number CAS No. 2287273-87-2, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[1.1.1]pentane framework with a substituted phenyl group and an iodine atom, making it a versatile building block for advanced chemical synthesis.

The structural features of this compound are particularly noteworthy due to the presence of the bicyclo[1.1.1]pentane moiety, which imparts rigidity and stability to the molecule. The substitution pattern on the phenyl ring, specifically the 2-fluoro and 6-methyl groups, introduces additional electronic and steric effects that can be exploited in various chemical reactions and applications.

Recent studies have highlighted the importance of such bicyclic compounds in drug discovery and materials science due to their ability to form stable and bioactive structures when incorporated into larger molecules or polymers.

In terms of synthesis, the preparation of 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by iodination to introduce the iodine atom at the desired position on the bicyclic framework.

The compound's electronic properties are influenced by both the fluorine and methyl substituents on the phenyl ring, as well as the iodine atom on the bicyclic system, making it an interesting candidate for applications in optoelectronics and sensor technologies.

Moreover, its stereochemistry is a subject of interest in asymmetric synthesis, where controlling the configuration of such complex molecules can lead to enantiomerically pure compounds with specific biological activities.

In summary, CAS No. 2287273-87-2, or 1-(2-Fluoro-6-methylphenyl)-3-iodobicyclo[1.1.1]pentane, represents a significant advancement in organic chemistry due to its versatile structure and potential for further functionalization in diverse chemical systems.